Cas no 2138061-77-3 (6-Methanesulfinylspiro[4.5]decan-8-one)

• Product Name: 6-Methanesulfinylspiro[4.5]decan-8-one
• CAS No: 2138061-77-3
• MF: C₁₁H₁₈O₂S
• MW: 214.324422359467
• CID: 6333535
• PubChem ID: 165841819
• Update Time: 2025-05-19

6-Methanesulfinylspiro[4.5]decan-8-one Chemical and Physical Properties

Names and Identifiers

• 6-methanesulfinylspiro[4.5]decan-8-one
• EN300-1159624
• 2138061-77-3
• 6-Methanesulfinylspiro[4.5]decan-8-one

• Inchi： 1S/C11H18O2S/c1-14(13)10-8-9(12)4-7-11(10)5-2-3-6-11/h10H,2-8H2,1H3
• InChI Key： FEKYZZDRYLOEGC-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CCC21CCCC2)=O)=O

Computed Properties

• Exact Mass: 214.10275099g/mol
• Monoisotopic Mass: 214.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4Ų

Additional information on 6-Methanesulfinylspiro[4.5]decan-8-one

6-Methanesulfinylspiro[4.5]decan-8-one (CAS No. 2138061-77-3): A Comprehensive Overview

6-Methanesulfinylspiro[4.5]decan-8-one (CAS No. 2138061-77-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic chemistry. Its unique spirocyclic structure and methanesulfinyl functional group make it a valuable intermediate for the synthesis of complex molecules. This article delves into the properties, applications, and market trends of this compound, while also addressing frequently asked questions by researchers and industry professionals.

The spiro[4.5]decan-8-one core of this molecule is a versatile scaffold that is often utilized in drug discovery. The presence of the methanesulfinyl group enhances its reactivity, making it a key building block for the development of novel pharmaceuticals. Researchers are particularly interested in its potential as a precursor for chiral sulfoxides, which are crucial in asymmetric synthesis. The compound's CAS number 2138061-77-3 is frequently searched in academic databases, highlighting its relevance in contemporary chemical research.

One of the most intriguing aspects of 6-Methanesulfinylspiro[4.5]decan-8-one is its role in the synthesis of bioactive molecules. Recent studies have explored its use in creating enzyme inhibitors and receptor modulators, which are essential for treating various diseases. The compound's spirocyclic framework mimics natural product structures, making it a valuable tool for medicinal chemists. Additionally, its sulfinyl group can participate in diverse chemical transformations, further expanding its utility.

From a market perspective, the demand for 6-Methanesulfinylspiro[4.5]decan-8-one is steadily increasing, driven by its applications in pharmaceutical R&D and fine chemical synthesis. Suppliers and manufacturers are focusing on optimizing its production to meet the growing needs of the industry. The compound's CAS No. 2138061-77-3 is often referenced in procurement databases, indicating its commercial significance. Furthermore, advancements in green chemistry have prompted researchers to develop more sustainable methods for its synthesis, aligning with global environmental goals.

In the context of synthetic methodology, 6-Methanesulfinylspiro[4.5]decan-8-one serves as a model substrate for studying sulfoxide chemistry. Its reactivity patterns are of particular interest to chemists working on catalysis and stereoselective reactions. The compound's ability to undergo stereospecific transformations makes it a valuable asset in the development of new synthetic routes. Researchers frequently inquire about its spectroscopic data and crystallographic properties, which are essential for characterization and quality control.

Another area of interest is the compound's potential in material science. The spirocyclic and sulfinyl motifs can impart unique physical properties to polymers and other advanced materials. For instance, its incorporation into high-performance polymers could lead to materials with enhanced thermal stability and mechanical strength. This interdisciplinary application underscores the versatility of 6-Methanesulfinylspiro[4.5]decan-8-one beyond traditional organic synthesis.

Frequently asked questions about 6-Methanesulfinylspiro[4.5]decan-8-one include inquiries about its solubility, stability, and handling precautions. While the compound is generally stable under standard conditions, proper storage in a cool, dry place is recommended to maintain its integrity. Researchers also seek information on its synthetic protocols and scaling-up procedures, which are critical for industrial applications. Addressing these queries ensures that users can work with the compound safely and effectively.

In conclusion, 6-Methanesulfinylspiro[4.5]decan-8-one (CAS No. 2138061-77-3) is a multifaceted compound with broad applications in pharmaceuticals, material science, and synthetic chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of innovative solutions across multiple industries.